N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine

• Molecular Formula: C11H14ClN5
• Molecular Weight: 251.71 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-propyltetrazol-5-amine
• InChI: InChI=1S/C11H14ClN5/c1-2-7-17-15-11(14-16-17)13-8-9-3-5-10(12)6-4-9/h3-6H,2,7-8H2,1H3,(H,13,15)
• InChI Key: SXIWQVAPXJSUPL-UHFFFAOYSA-N
• SMILES: CCCN1N=C(N=N1)NCC2=CC=C(C=C2)Cl

Description

N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine, also known as CPTA, is a tetrazole derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. CPTA is a small molecule that has been synthesized through various methods and has been extensively studied for its mechanism of action and physiological effects.

Scientific Research Applications

N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has been extensively studied for its potential therapeutic applications, including its ability to act as a neuroprotective agent and its anti-inflammatory properties. N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has been shown to have anticancer properties, making it a promising candidate for cancer therapy.

Mechanism of Action

N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine exerts its effects through the activation of the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in the regulation of cellular energy metabolism. N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has been shown to increase the phosphorylation of AMPK, leading to the activation of downstream targets involved in energy metabolism. N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and immune responses.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has been shown to have a range of biochemical and physiological effects, including the inhibition of inflammation, the promotion of cell survival, and the inhibition of cancer cell growth. N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine is its ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurodegenerative disorders. Additionally, N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine has been shown to have low toxicity and high selectivity for its targets. However, one limitation of N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine is its relatively low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are many potential future directions for the study of N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine, including its further characterization of its mechanism of action, its optimization for therapeutic use, and its potential use in combination with other drugs for the treatment of various diseases. Additionally, the development of new synthesis methods for N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine could lead to improved yields and purity, making it more accessible for research and therapeutic applications.

Synthesis Methods

N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine can be synthesized through various methods, including the reaction of 4-chlorobenzylamine with propyl isocyanate and sodium azide. Another method involves the reaction of 4-chlorobenzyl chloride with sodium azide, followed by the reaction of the resulting compound with propylamine. The synthesis of N-(4-chlorobenzyl)-2-propyl-2H-tetrazol-5-amine is a multi-step process that requires careful optimization to obtain high yields and purity.